Cas no 5827-75-8 (n-Isobutylpropionamide)

• Product Name: n-Isobutylpropionamide
• CAS No: 5827-75-8
• Molecular Formula: C₇H₁₅NO
• Molecular Weight: 129.2001
• MDL: MFCD01345651
• CID: 948294
• PubChem ID: 347479

n-Isobutylpropionamide Properties

Names and Identifiers

• N-(2-methylpropyl)propanamide
• N-Isobutylpropionamide
• AC1L87ER
• NCIOpen2_003731
• N-iso-butylpropionamide
• NSC406183
• Propanamide, N-isobutyl
• QTVUDNOFBZLOHM-UHFFFAOYSA-N
• SY034683
• 5827-75-8
• SCHEMBL564899
• DA-42026
• MFCD01345651
• DTXSID50324268
• AC2518
• CS-11986
• AKOS003852810
• A869487
• NSC-406183
• CS-0152594
• NSC 406183

• MDL： MFCD01345651
• InChIKey： QTVUDNOFBZLOHM-UHFFFAOYSA-N
• Inchi： 1S/C7H15NO/c1-4-7(9)8-5-6(2)3/h6H,4-5H2,1-3H3,(H,8,9)
• SMILES： O=C(C([H])([H])C([H])([H])[H])N([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 129.11545
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 129.115
• Heavy Atom Count: 9
• Complexity: 88.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1

Experimental Properties

• LogP: 1.55950
• PSA: 29.1
• Refractive Index: 1.525 (589.3 nm 20 ºC)
• Boiling Point: 140-150 ºC (15 Torr)
• Melting Point: 5-7 ºC
• Flash Point: 116.4±3.4 ºC,
• Solubility: Slightly soluble (13 g/l) (25 º C),
• Color/Form: NA
• Density: 0.859±0.06 g/cm3 (20 ºC 760 Torr),